![molecular formula C10H10N2 B584923 1,5-Diaminonaphthalene-d6 CAS No. 1346598-98-8](/img/structure/B584923.png)
1,5-Diaminonaphthalene-d6
Overview
Description
1,5-Diaminonaphthalene-d6 is an organic compound with the formula C10H10N2 . It is one of several diaminonaphthalenes and is a colorless solid that darkens in air due to oxidation .
Synthesis Analysis
Poly (1,5-diaminonaphthalene) microparticles with abundant reactive amino and imino groups on their surface were synthesized by one-step oxidative polymerization of 1,5-diaminonaphthalene using ammonium persulfate as the oxidant . The synthesis of 1,5-diaminonaphthalene has been achieved through various processes including halogenated amination, naphthol ammonolysis, and cyclization .Molecular Structure Analysis
The molecular, supramolecular, and morphological structures of the microparticles were systematically characterized by IR and UV-vis spectroscopies, elementary analysis, wide-angle X-ray diffractometry, and transmission electron microscopy . The molecular formula of this compound is C10H10N2 .Chemical Reactions Analysis
1,5-Diaminonaphthalene has been reported as an effective matrix for matrix-assisted laser desorption ionization-mass spectrometry of indolenine-based croconaines .Physical And Chemical Properties Analysis
The molecular weight of this compound is 164.24 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 2 . It has a rotatable bond count of 0 . The exact mass is 164.122058803 g/mol .Scientific Research Applications
Matrix-Assisted Laser Desorption/Ionization (MALDI) Experiments
1,5-Diaminonaphthalene (DAN) is effective in MALDI experiments, particularly in positive ion mode. It activates in-source decomposition phenomena and reduction processes in proteins with disulphide bridges, leading to disulphide bond cleavage. The reduction properties of DAN are radical in nature, and it generates odd-electron molecular ions that facilitate both analyte protonation and disulphide bond reduction (Molin, Seraglia, Dani, Moneti, & Traldi, 2011).
Small Metabolite Analysis
DAN is also used as a matrix for small metabolite analysis in negative ion mode, providing superior ionization for molecules with molecular weights less than 400 Da. It offers a more representative profile of natural phospholipid mixtures than other matrices (Korte & Lee, 2014).
Electrocatalytic Oxygen Reduction
DAN, combined with palladium nanoparticles, has been utilized in electrochemically reduced graphene oxide for enhanced oxygen reduction reaction (ORR) in direct alkaline fuel cells. This combination demonstrates high electrocatalytic activity and better stability than other electrodes (Park, Ahmed, & Jeon, 2017).
Corrosion Inhibition
1,5-Diaminonaphthalene shows promise as a corrosion inhibitor for mild steel in acidic environments. Its efficiency increases with concentration, and it acts as a mixed-type inhibitor, stabilizing the adsorbed inhibitor film and enhancing inhibitive properties (Guerraf et al., 2018).
Electrochemical Sensor Applications
Poly(1,5-diaminonaphthalene) films are used in electrochemical sensors due to their affinity to certain metal ions and excellent adhesive properties. These sensors can sensitively respond to specific chemical or biological species (Hao, 2011).
NO2 Gas Sensing
Poly(1,5-diaminonaphthalene), interpenetrated into a network of multiwalled carbon nanotubes on platinum interdigital electrodes, has been investigated for gas sensing, particularly for NO2 at low concentration levels (Nguyen et al., 2013).
Adsorption of Heavy Metal Ions
Poly(1,5-diaminonaphthalene) microparticles with amino and imino groups are effective in adsorbing heavy metal ions like lead(II), mercury(II), and silver(I) due to their high surface reactivity (Li et al., 2019).
Mechanism of Action
Target of Action
1,5-Diaminonaphthalene-d6 primarily targets metal ions such as lead (Pb²⁺), mercury (Hg²⁺), and silver (Ag⁺). These metal ions are often found in contaminated water sources and industrial waste. The compound’s amino and imino groups play a crucial role in binding these metal ions, forming stable complexes .
Mode of Action
The interaction between this compound and its targets involves chelation . The amino and imino groups on the compound form coordinate bonds with the metal ions, effectively sequestering them. This chelation process reduces the free concentration of metal ions in the environment, thereby mitigating their toxic effects .
Biochemical Pathways
The chelation of metal ions by this compound affects several biochemical pathways:
- Metal Ion Homeostasis : The compound helps maintain metal ion balance within cells, which is crucial for various enzymatic activities and cellular functions .
Pharmacokinetics
The pharmacokinetics of this compound, including its absorption, distribution, metabolism, and excretion (ADME), are influenced by its chemical properties:
Result of Action
At the molecular level, the chelation of metal ions by this compound leads to the formation of stable, non-toxic complexes. This reduces the bioavailability of toxic metal ions, thereby protecting cells from metal-induced oxidative damage and apoptosis. At the cellular level, this action helps maintain cellular integrity and function .
Action Environment
The efficacy and stability of this compound are influenced by environmental factors such as pH, temperature, and the presence of competing ions:
Safety and Hazards
Future Directions
1,5-Diaminonaphthalene-d6 has shown promise in the field of perovskite solar cells. It has been used for interface modification in 3D perovskites for passivating the anionic iodide/uncoordinated Pb 2+ vacancies as well as facilitating charge carrier transfer by improving the energy band alignment at the perovskite/HTL interface . This provides a promising path for perovskite surface modification in slowing their degradation against external stimuli, providing a future direction for increasing the perovskite device efficiency and durability .
Biochemical Analysis
Biochemical Properties
1,5-Diaminonaphthalene-d6 is known for its strong adsorption capability for lead (II), mercury (II), and silver (I) ions . This property is attributed to the abundant reactive amino and imino groups on its surface . The compound is synthesized by one-step oxidative polymerization of 1,5-diaminonaphthalene using ammonium persulfate as the oxidant .
Cellular Effects
In terms of cellular effects, this compound has been used in matrix-assisted laser desorption/ionization mass spectrometry (MALDI-MS) for the detection of small molecules in biological tissues . It has been shown to enhance the detection of lipid-related signals in different cell layers of blood vessel walls .
Molecular Mechanism
The molecular mechanism of this compound involves the formation of a chelation interaction between the compound and heavy metal ions . This interaction is facilitated by the reactive amino and imino groups on the surface of the compound .
Temporal Effects in Laboratory Settings
It also shows strong adsorption capability for heavy metal ions .
Dosage Effects in Animal Models
Specific studies on the dosage effects of this compound in animal models are currently limitedFor instance, oral administration of 1,5-Diaminonaphthalene has been shown to lead to various effects in rats and mice at doses of 33 mg/kg body weight and day and above .
Metabolic Pathways
The compound’s strong adsorption capability for heavy metal ions suggests it may play a role in the body’s handling of these substances .
Subcellular Localization
Specific information on the subcellular localization of this compound is currently limited. Given its use in MALDI-MS for the detection of small molecules in biological tissues, it can be inferred that the compound may interact with various subcellular structures .
Properties
IUPAC Name |
2,3,4,6,7,8-hexadeuterionaphthalene-1,5-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2/c11-9-5-1-3-7-8(9)4-2-6-10(7)12/h1-6H,11-12H2/i1D,2D,3D,4D,5D,6D | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQSABULTKYLFEV-MZWXYZOWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC=C2N)C(=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C2=C(C(=C(C(=C2N)[2H])[2H])[2H])C(=C1[2H])N)[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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